2-{4-[2-cyano-2-(3-nitrophenyl)vinyl]-2-iodo-6-methoxyphenoxy}-N-phenylacetamide

• IUPAC Name: 2-[4-[(E)-2-cyano-2-(3-nitrophenyl)ethenyl]-2-iodo-6-methoxyphenoxy]-N-phenylacetamide
• InChI: InChI=1S/C24H18IN3O5/c1-32-22-12-16(10-18(14-26)17-6-5-9-20(13-17)28(30)31)11-21(25)24(22)33-15-23(29)27-19-7-3-2-4-8-19/h2-13H,15H2,1H3,(H,27,29)/b18-10-
• InChI Key: AXZCSAWKXYBYDL-ZDLGFXPLSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C(C#N)C2=CC(=CC=C2)[N+](=O)[O-])I)OCC(=O)NC3=CC=CC=C3
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C(/C#N)\C2=CC(=CC=C2)[N+](=O)[O-])I)OCC(=O)NC3=CC=CC=C3
• Molecular Formula: C24H18IN3O5
• Molecular Weight: 555.3 g/mol

Description

2-{4-[2-cyano-2-(3-nitrophenyl)vinyl]-2-iodo-6-methoxyphenoxy}-N-phenylacetamide is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Scientific Research Applications

2-{4-[2-cyano-2-(3-nitrophenyl)vinyl]-2-iodo-6-methoxyphenoxy}-N-phenylacetamide has been studied for its potential as an anticancer agent. In vitro studies have shown that this compound has selective cytotoxicity against cancer cells, while sparing normal cells. It has also been investigated for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines.

Mechanism of Action

The mechanism of action of 2-{4-[2-cyano-2-(3-nitrophenyl)vinyl]-2-iodo-6-methoxyphenoxy}-N-phenylacetamide is not fully understood. However, it has been proposed that the compound induces apoptosis in cancer cells by activating the caspase pathway. It has also been suggested that the compound inhibits the NF-κB pathway, which plays a role in the production of inflammatory cytokines.
Biochemical and Physiological Effects:
In vitro studies have shown that 2-{4-[2-cyano-2-(3-nitrophenyl)vinyl]-2-iodo-6-methoxyphenoxy}-N-phenylacetamide has selective cytotoxicity against cancer cells, while sparing normal cells. It has also been shown to inhibit the production of inflammatory cytokines. However, further studies are needed to determine the biochemical and physiological effects of this compound in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{4-[2-cyano-2-(3-nitrophenyl)vinyl]-2-iodo-6-methoxyphenoxy}-N-phenylacetamide in lab experiments is its selective cytotoxicity against cancer cells, which makes it a potential anticancer agent. However, a limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

For the study of 2-{4-[2-cyano-2-(3-nitrophenyl)vinyl]-2-iodo-6-methoxyphenoxy}-N-phenylacetamide include further investigation of its mechanism of action, optimization of its therapeutic potential, and evaluation of its safety and efficacy in vivo. Additionally, studies could be conducted to investigate the potential of this compound as an anti-inflammatory agent.